Cas no 351-67-7 (Benzene, 1-fluoro-4-[(phenylmethyl)thio]-)

• Product Name: Benzene, 1-fluoro-4-[(phenylmethyl)thio]-
• CAS No: 351-67-7
• MF: C₁₃H₁₁FS
• MW: 218.289845705032
• CID: 3947150
• PubChem ID: 12261863
• Update Time: 2025-04-22

Benzene, 1-fluoro-4-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-[(phenylmethyl)thio]-
• 1-Fluoro-4-[(phenylmethyl)thio]benzene
• 1-Fluoro-4-((phenylmethyl)thio)benzene
• 351-67-7
• SCHEMBL1104966
• 4-fluorophenyl benzyl sulfide
• DTXSID601282390
• AKOS016991994

• Inchi： 1S/C13H11FS/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： HOYLCOGRUYQDJO-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(SCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 218.05654969Da
• Monoisotopic Mass: 218.05654969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 25.3Ų